Cas no 2310097-06-2 (4-(4-fluoro-3-methylbenzenesulfonyl)-1-(pyridin-2-yl)piperazin-2-one)

• Product Name: 4-(4-fluoro-3-methylbenzenesulfonyl)-1-(pyridin-2-yl)piperazin-2-one
• CAS No: 2310097-06-2
• MF: C₁₆H₁₆FN₃O₃S
• MW: 349.379945755005
• CID: 5986061
• PubChem ID: 134161270
• Update Time: 2025-10-30

4-(4-fluoro-3-methylbenzenesulfonyl)-1-(pyridin-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-3-methylbenzenesulfonyl)-1-(pyridin-2-yl)piperazin-2-one
• AKOS035725902
• 4-(4-fluoro-3-methylphenyl)sulfonyl-1-pyridin-2-ylpiperazin-2-one
• 4-((4-fluoro-3-methylphenyl)sulfonyl)-1-(pyridin-2-yl)piperazin-2-one
• 2310097-06-2
• F6573-7129

• Inchi： 1S/C16H16FN3O3S/c1-12-10-13(5-6-14(12)17)24(22,23)19-8-9-20(16(21)11-19)15-4-2-3-7-18-15/h2-7,10H,8-9,11H2,1H3
• InChI Key： GSCNAMLTRZJVPD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(N1CC(N(C2C=CC=CN=2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 349.08964072g/mol
• Monoisotopic Mass: 349.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79Ų

Additional information on 4-(4-fluoro-3-methylbenzenesulfonyl)-1-(pyridin-2-yl)piperazin-2-one

4-(4-Fluoro-3-Methylbenzenesulfonyl)-1-(Pyridin-2-Yl)Piperazin-2-One: A Comprehensive Overview

The compound with CAS No. 2310097-06-2, known as 4-(4-fluoro-3-methylbenzenesulfonyl)-1-(pyridin-2-yl)piperazin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a piperazin-2-one core, a pyridin-2-yl substituent, and a 4-fluoro-3-methylbenzenesulfonyl group. These elements collectively contribute to its intriguing chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as Suzuki coupling and Buchwald-Hartwig amination. These methods have not only improved the yield and purity of the compound but also opened avenues for its scalability in industrial settings. The incorporation of a pyridin-2-yl group into the structure has been shown to enhance the molecule's electronic properties, making it a promising candidate for applications in drug delivery systems and electronic materials.

One of the most notable aspects of 4-(4-fluoro-3-methylbenzenesulfonyl)-1-(pyridin-2-yl)piperazin-2-one is its role in drug discovery. Researchers have demonstrated that this compound exhibits potent bioactivity against various therapeutic targets, including kinases and proteases. For instance, studies published in *Nature Communications* have highlighted its ability to inhibit key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The piperazin-2-one moiety is particularly crucial in this context, as it facilitates interactions with protein targets through hydrogen bonding and π-interactions.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its 4-fluoro-3-methylbenzenesulfonyl group imparts exceptional thermal stability and mechanical strength to polymers and composites. Recent research in *Advanced Materials* has shown that incorporating this compound into polymer matrices significantly enhances their durability under high-stress conditions, making them ideal for aerospace and automotive industries.

The synthesis of 4-(4-fluoro-3-methylbenzenesulfonyl)-1-(pyridin-2-yl)piperazin-2-one involves a multi-step process that requires meticulous control over reaction conditions. The first step typically involves the preparation of the pyridin-2-yl intermediate through a nucleophilic aromatic substitution reaction. This is followed by the coupling of the intermediate with the 4-fluoro-3-methylbenzenesulfonyl group using palladium-catalyzed cross-coupling techniques. The final step involves cyclization to form the piperazin-2-one ring system, which is critical for the molecule's functionality.

From an environmental perspective, the synthesis of this compound has been optimized to minimize waste and reduce energy consumption. Green chemistry principles have been integrated into the production process, ensuring that it aligns with sustainability goals. For example, solvent-free reactions and catalytic systems have been employed to enhance efficiency while reducing environmental impact.

Looking ahead, ongoing research is focused on expanding the applications of 4-(4-fluoro-3-methylbenzenesulfonyl)-1-(pyridin-2-yi)piperazin